Cas no 2580243-77-0 (2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid)

• Product Name: 2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid
• CAS No: 2580243-77-0
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6108756
• PubChem ID: 165895039
• Update Time: 2025-11-01

2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580243-77-0
• EN300-6944934
• 2-({[(benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid
• 2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid

• Inchi： 1S/C14H13NO5/c16-13(17)11-6-7-19-12(11)8-15-14(18)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,18)(H,16,17)
• InChI Key： ZKSIDWFRPJUAIP-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid

Compound 2580243-77-0: A Comprehensive Overview of 2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic Acid

Compound 2580243-77-0, also known as 2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid, is a highly specialized organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 2580243-77-0 is characterized by a furan ring system, which is a five-membered aromatic heterocycle containing one oxygen atom. The furan ring is substituted at the 3-position with a carboxylic acid group, while the 2-position bears an amino group that is further modified by a benzyloxycarbonyl (Cbz) protecting group. This specific substitution pattern contributes to the compound's unique chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2580243-77-0 through a variety of methodologies. Researchers have employed both traditional and modern techniques, including Suzuki coupling reactions and peptide coupling strategies, to construct the complex molecular architecture of this compound. These methods have not only improved the yield but also enhanced the purity of the final product, making it suitable for advanced biological testing.

The biological activity of 2580243-77-0 has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, recent research has explored its role in modulating cellular signaling pathways, particularly those associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most promising applications of 2580243-77-0 lies in its potential as a lead compound for drug development. Its ability to target specific protein-protein interactions has been validated in multiple experimental models, highlighting its potential as a therapeutic agent for conditions where such interactions play a critical role. Furthermore, ongoing clinical trials are investigating its safety and efficacy in human subjects, with preliminary results showing favorable pharmacokinetic profiles.

The synthesis and characterization of 2580243-77-0 have also contributed to our understanding of furan-based compounds in medicinal chemistry. The incorporation of the benzyloxycarbonyl group not only enhances the stability of the amino group but also provides opportunities for further functionalization. This has opened new avenues for exploring related compounds with diverse biological activities.

In conclusion, compound 2580243-77-0, or 2-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.